Cas no 631902-08-4 (2,4-Pentadienal, 5-pyrazinyl-, (2E,4E)-)

• Product Name: 2,4-Pentadienal, 5-pyrazinyl-, (2E,4E)-
• CAS No: 631902-08-4
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 1652538
• Update Time: 2024-09-12

2,4-Pentadienal, 5-pyrazinyl-, (2E,4E)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentadienal, 5-pyrazinyl-, (2E,4E)-
• 2,4-Pentadienal, 5-(2-pyrazinyl)-, (2E,4E)-

• Inchi： 1S/C9H8N2O/c12-7-3-1-2-4-9-8-10-5-6-11-9/h1-8H/b3-1+,4-2+
• InChI Key： TZAHXGXKENHACF-ZPUQHVIOSA-N
• SMILES： C(=O)/C=C/C=C/C1=NC=CN=C1

Computed Properties

• Exact Mass: 160.06374

Experimental Properties

• Density: 1.137±0.06 g/cm3(Predicted)
• Boiling Point: 320.9±32.0 °C(Predicted)
• PSA: 42.85
• pka: 0.04±0.10(Predicted)